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Compound of Interest

Compound Name: 2,4-Dimethyl-6-hydroxypyrimidine

Cat. No.: B146697

An In-depth Technical Guide to 2,4-Dimethyl-6-hydroxypyrimidine (CAS 6622-92-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dimethyl-6-hydroxypyrimidine (CAS No. 6622-92-0) is a heterocyclic organic compound
belonging to the pyrimidine family. Pyrimidine derivatives are of significant interest in medicinal
chemistry and drug development as they form the core structure of many biologically important
molecules, including nucleobases found in DNA and RNA. This compound primarily serves as
a versatile chemical intermediate and building block for the synthesis of more complex,
biologically active molecules.[1] Its applications are noted in the development of
pharmaceuticals, particularly those targeting neurological disorders and metabolic pathways,
as well as in the formulation of agricultural chemicals like herbicides and fungicides.[1]

This document provides a comprehensive overview of the known physical and chemical
properties of 2,4-Dimethyl-6-hydroxypyrimidine, detailed standard experimental protocols for
their determination, and an examination of the biological activity of a closely related structural
analog to illustrate its potential relevance in signaling pathways.

Physical and Chemical Properties

2,4-Dimethyl-6-hydroxypyrimidine typically presents as a white to off-white crystalline
powder or solid.[1] The structural and quantitative properties are summarized below.
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Identification and Structure
Identifier Value
CAS Number 6622-92-0

Chemical Name

2,4-Dimethyl-6-hydroxypyrimidine

Synonyms

2,6-Dimethyl-4-pyrimidinol, 6-Hydroxy-2,4-

dimethylpyrimidine, 4-Hydroxy-2,6-

dimethylpyrimidine

Molecular Formula CeHsN20
Molecular Weight 124.14 g/mol
SMILES String Cclcc(O)nc(C)nl

InChl Key

UQFHLIKWYIJISA-UHFFFAOYSA-N

Juantitative Physicochemical

Property Value Source(s)
Melting Point 198.5 - 200 °C [2][3]
Boiling Point 230.92°C (rough estimate) [2][4]
pKa 9.87 £ 0.50 (Predicted) [4]
Purity >98% (by HPLC) [1][5]
White to very pale yellow,
Appearance _ _ [51[6]
crystalline powder/solid
No quantitative data available.
Described as potentially
Solubility influencing solubility in polar

solvents due to hydrogen

bonding capabilities.

Experimental Protocols
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The following sections detail standard methodologies for determining the key physicochemical
properties of a solid organic compound like 2,4-Dimethyl-6-hydroxypyrimidine.

Protocol for Melting Point Determination (Capillary
Method)

The melting point is a critical indicator of a crystalline solid's purity. A sharp melting range
(typically 0.5-1.0°C) is characteristic of a pure compound, whereas impurities tend to depress
and broaden the melting range.

Objective: To determine the temperature range over which the solid phase of the compound
transitions to the liquid phase.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar digital instrument)

Glass capillary tubes (one end sealed)

Mortar and pestle

Spatula
Procedure:

o Sample Preparation: Place a small amount of the dry, crystalline compound onto a clean, dry
surface. If the crystals are large, gently pulverize them into a fine powder using a mortar and
pestle.[7]

o Capillary Loading: Tap the open end of a capillary tube into the powdered sample to force a
small amount of material inside.[5]

o Packing: Invert the tube and tap its sealed bottom gently on a hard surface, or drop it
through a long glass tube, to pack the powder tightly into the bottom. The final packed
sample height should be 1-2 mm.[5][7]
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Measurement (Initial/Rapid): Place the loaded capillary into the heating block of the melting
point apparatus. Heat the sample rapidly to get an approximate melting point. This provides
a target range for the precise measurement.

Measurement (Precise): Allow the apparatus to cool to at least 20°C below the approximate
melting point. Insert a new sample capillary.[7]

Set the heating rate to a slow, constant value, typically 1-2°C per minute, as the expected
melting point is approached.[8][9]

Data Recording: Record two temperatures:
o Tai: The temperature at which the first droplet of liquid is observed.
o Tz: The temperature at which the last crystal completely melts into a clear liquid.

The melting point is reported as the range T1 - T2. For a pure compound, this range should

be narrow.
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Sample Preparation

Pulverize Crystalline Solid

'

Load Capillary Tube (1-2 mm)

'

Pack Sample to Bottom

Measurement

Insert Capillary into Apparatus

'

Heat Rapidly (Approx. MP)

A4

Cool Below Approx. MP

'

Heat Slowly (1-2°C/min)

'

Observe & Record T1 and T2

l

Report Melting Range (T1 - Tzq
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Preparation

Prepare & Degas Mobile Phase Prepare Sample Solution (e.g., 1 mg/mL)

i

Filter Sample (0.45 pm)

Analysis

Equilibrate HPLC System

i

Inject Sample

i

Run Separation

i

Detect & Record Chromatogram

Data Processing

Integrate All Peaks

i

Calculate % Area Purity

Report % Purity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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